3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-[(4-fluorophenyl)methyl]thiophene-2-carboxamide

• IUPAC Name: 3-[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl-N-[(4-fluorophenyl)methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C22H21ClFN3O3S2/c23-17-3-7-19(8-4-17)26-10-12-27(13-11-26)32(29,30)20-9-14-31-21(20)22(28)25-15-16-1-5-18(24)6-2-16/h1-9,14H,10-13,15H2,(H,25,28)
• InChI Key: RQEWKZRCABDMCK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)Cl)S(=O)(=O)C3=C(SC=C3)C(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C22H21ClFN3O3S2
• Molecular Weight: 494.0 g/mol

Description

The compound “3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-[(4-fluorophenyl)methyl]thiophene-2-carboxamide” is a chemical compound that belongs to the class of organic compounds known as alpha amino acids and derivatives. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon), or a derivative thereof.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity. The methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of the compound can be represented by the International Chemical Identifier (InChI) key: PHLBKPHSAVXXEF-UHFFFAOYSA-N. This key provides a unique identifier for the compound, which can be used to retrieve information about its structure and properties from various databases.

Chemical Reactions Analysis

The structural modification caused by changing the substituents in the sulfonamide moiety has a wide impact on the biological activity of the prepared compounds. After the completion of the reaction, the solution was cooled and the precipitate was filtered off and dried.

Mechanism of Action

Target of Action

The primary target of this compound is the D4 dopamine receptor . Dopamine receptors play a crucial role in the nervous system, influencing a variety of behaviors and physiological functions, including motor control, learning and memory, and mood regulation.

Mode of Action

This compound acts as a ligand for the D4 dopamine receptor, meaning it binds to the receptor and influences its activity

Pharmacokinetics

It’s worth noting that compounds containing a piperazine ring, like this one, are often used in pharmaceuticals due to their ability to positively modulate the pharmacokinetic properties of a drug substance .

Result of Action

The molecular and cellular effects of this compound’s action would likely depend on its specific interaction with the D4 dopamine receptor. Given the receptor’s role in the dopaminergic pathways, these effects could potentially include changes in motor control, learning and memory, and mood .